6-METHOXY-3-NITRODIBENZO[B,F]OXEPIN-1-YL CYANIDE

• IUPAC Name: 10-methoxy-2-nitrobenzo[b][1]benzoxepine-4-carbonitrile
• InChI: InChI=1S/C16H10N2O4/c1-21-14-4-2-3-10-5-6-13-11(9-17)7-12(18(19)20)8-15(13)22-16(10)14/h2-8H,1H3
• InChI Key: BNYGRMTUMYHUQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC3=CC(=CC(=C3C=C2)C#N)[N+](=O)[O-]
• Molecular Formula: C16H10N2O4
• Molecular Weight: 294.26 g/mol

Description

6-Methoxy-3-nitrodibenzo[b,f]oxepin-1-yl cyanide is a complex organic compound belonging to the dibenzo[b,f]oxepine family. This compound is characterized by its unique structure, which includes a methoxy group, a nitro group, and a cyanide group attached to the dibenzo[b,f]oxepine core. The presence of these functional groups imparts distinct chemical and physical properties to the compound, making it of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-methoxy-3-nitrodibenzo[b,f]oxepin-1-yl cyanide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the dibenzo[b,f]oxepine core: This can be achieved through intramolecular cyclization reactions, such as the McMurry reaction, where diaryl ethers are cyclized using titanium tetrachloride (TiCl4) and zinc (Zn) in tetrahydrofuran (THF) as the solvent.

Introduction of the methoxy group: This step involves the methylation of the hydroxyl group on the dibenzo[b,f]oxepine core using methyl iodide (CH3I) in the presence of a base like potassium carbonate (K2CO3).

Industrial Production Methods

Industrial production of 6-methoxy-3-nitrodibenzo[b,f]oxepin-1-yl cyanide may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

6-Methoxy-3-nitrodibenzo[b,f]oxepin-1-yl cyanide undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C).

Substitution: The cyanide group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles like amines or alcohols.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2), palladium catalyst (Pd/C)

Substitution: Cyanogen bromide (BrCN), bases like potassium carbonate (K2CO3)

Major Products Formed

Oxidation: Formation of carbonyl derivatives

Reduction: Formation of amino derivatives

Substitution: Formation of substituted derivatives with various functional groups

Scientific Research Applications

6-Methoxy-3-nitrodibenzo[b,f]oxepin-1-yl cyanide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential as a microtubule inhibitor, which can disrupt cell division and has implications in cancer research.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of photopharmacological agents, where its photoisomerization properties are harnessed for controlled drug delivery.

Mechanism of Action

The mechanism of action of 6-methoxy-3-nitrodibenzo[b,f]oxepin-1-yl cyanide involves its interaction with cellular targets such as microtubules. The compound can bind to tubulin, a protein that forms microtubules, and inhibit its polymerization. This disruption of microtubule dynamics can lead to cell cycle arrest and apoptosis (programmed cell death), making it a potential anticancer agent .

Comparison with Similar Compounds

Similar Compounds

Dibenzo[b,f]oxepine: The parent compound without the methoxy, nitro, and cyanide groups.

6-Methoxy-dibenzo[b,f]oxepine: Lacks the nitro and cyanide groups.

3-Nitrodibenzo[b,f]oxepine: Lacks the methoxy and cyanide groups.

Uniqueness

6-Methoxy-3-nitrodibenzo[b,f]oxepin-1-yl cyanide is unique due to the presence of all three functional groups (methoxy, nitro, and cyanide) on the dibenzo[b,f]oxepine core. This combination of functional groups imparts distinct chemical reactivity and biological activity, making it a valuable compound for various research applications .